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Compound of Interest

Compound Name:

3-

Aminopropyldiisopropylethoxysilan

e

Cat. No.: B186601 Get Quote

An In-depth Technical Guide to 3-
Aminopropyldiisopropylethoxysilane
For researchers, scientists, and professionals in drug development, 3-
Aminopropyldiisopropylethoxysilane is a valuable bifunctional organosilane used in surface

modification, bioconjugation, and as a coupling agent. Its unique structure, featuring a primary

amine and hydrolyzable isopropoxy and ethoxy groups, allows for the covalent attachment to

inorganic substrates and subsequent functionalization with organic molecules. This guide

provides a comprehensive overview of its chemical properties, safety data, and a

representative experimental protocol for its application in surface modification.

Chemical Identification and Properties
CAS Number: 117559-36-1[1][2]

This compound is a monoamino functional monoalkoxy silane.[2] The presence of both amine

and alkoxy groups allows it to act as a molecular bridge between inorganic and organic

materials.
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The following tables summarize the key safety and physical property data for 3-
Aminopropyldiisopropylethoxysilane, based on available Safety Data Sheets (SDS).

Physical and Chemical Properties

Molecular Formula C11H27NOSi[2]

Molecular Weight 217.43 g/mol [2]

Boiling Point 78-80 °C at 0.4 mmHg[2]

Density 0.872 g/mL at 25 °C[2]

Refractive Index 1.4489 at 20 °C[2]

Hazard Identification

GHS Pictograms GHS05 (Corrosion)

Signal Word Danger[3]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1][3] H318: Causes serious eye

damage.[1][3] H335: May cause respiratory

irritation.[1][3]

Precautionary Statements

P260: Do not breathe vapors.[3] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[3] P301+P330+P331:

IF SWALLOWED: rinse mouth. Do NOT induce

vomiting.[3] P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.[3]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] P310: Immediately call a

doctor.[3]
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Toxicological Information

Acute Effects

Causes severe skin burns and eye damage.[1]

[3] May cause respiratory irritation.[1][3]

Overexposure may lead to coughing, headache,

and nausea.[1][3] May be harmful if swallowed.

[1][3]

Chronic Effects

On contact with water, this compound liberates

ethanol, which is known to have a chronic effect

on the central nervous system.[1][3]

First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If you feel unwell,

seek medical advice.[1]

Skin Contact
Wash with plenty of water. Get immediate

medical advice/attention.[1]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical

advice/attention.[1]

Experimental Protocol: Surface Silanization of Glass
Substrates
This protocol provides a detailed methodology for the surface modification of glass slides to

introduce primary amine functionalities. This is a foundational technique for subsequent

covalent immobilization of biomolecules, such as antibodies or DNA, which is critical in the

development of diagnostic assays and drug delivery systems.
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Materials:

Glass microscope slides

3-Aminopropyldiisopropylethoxysilane

Anhydrous Toluene

Acetone, HPLC grade

Deionized water

Nitrogen gas

Staining jars or beakers

Orbital shaker

Oven

Methodology:

Cleaning of Substrates:

Place glass slides in a staining jar.

Sonicate for 20 minutes in a 2% aqueous solution of a laboratory detergent.

Rinse the slides thoroughly with deionized water (10-15 times).

Rinse once with acetone.

Dry the slides in an oven at 110°C for 15-20 minutes.

Surface Activation (Optional but Recommended):

To enhance the density of hydroxyl groups on the surface, treat the cleaned and dried

slides with plasma for 20 minutes. This step increases the efficiency of silanization.
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Preparation of Silanization Solution:

In a clean, dry glass container, under a nitrogen atmosphere to minimize moisture,

prepare a 2% (v/v) solution of 3-Aminopropyldiisopropylethoxysilane in anhydrous

toluene.

Silanization Reaction:

Immerse the cleaned (and activated) glass slides into the silanization solution.

Incubate for 2-4 hours at room temperature with gentle agitation on an orbital shaker.

Washing:

Remove the slides from the silanization solution.

Rinse thoroughly with anhydrous toluene to remove any unbound silane.

Rinse with acetone.

Curing:

Dry the slides with a gentle stream of nitrogen gas.

Cure the slides in an oven at 110°C for 30-60 minutes to promote the formation of stable

siloxane bonds with the surface.

Storage:

Store the functionalized slides in a desiccator until further use.

Diagrams
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Caption: Experimental workflow for surface silanization.
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Caption: Logical relationship in surface functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. s3.amazonaws.com [s3.amazonaws.com]

2. benchchem.com [benchchem.com]

3. s3.amazonaws.com [s3.amazonaws.com]

To cite this document: BenchChem. [3-Aminopropyldiisopropylethoxysilane CAS number and
safety data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186601#3-aminopropyldiisopropylethoxysilane-cas-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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